Cas no 2681255-52-5 (benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate)

• Product Name: benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate
• CAS No: 2681255-52-5
• MF: C₁₂H₁₁N₃O₃S
• MW: 277.299041032791
• CID: 6051313
• PubChem ID: 165916062
• Update Time: 2025-06-09

benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285063
• 2681255-52-5
• benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate

• Inchi： 1S/C12H11N3O3S/c16-12(18-8-9-4-2-1-3-5-9)15-11-13-6-10(19-11)7-14-17/h1-7,17H,8H2,(H,13,15,16)/b14-7+
• InChI Key： LVALCTFERQHZSV-VGOFMYFVSA-N
• SMILES： S1C(/C=N/O)=CN=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.05211239g/mol
• Monoisotopic Mass: 277.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 112Ų

Additional information on benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate

Introduction to benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate (CAS No. 2681255-52-5)

benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate, with the CAS number 2681255-52-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a benzyl carbamate moiety and a hydroxyimino-substituted thiazole ring. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The structure of benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate is particularly noteworthy. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the hydroxyimino group (also known as a hydroxamic acid) further enhances the compound's reactivity and potential for forming stable complexes with metal ions, which can be crucial for certain therapeutic mechanisms.

In recent years, significant advancements have been made in understanding the pharmacological properties of benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate. Studies have shown that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA), a notorious pathogen responsible for hospital-acquired infections.

Beyond its antibacterial properties, benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can modulate the activity of certain enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE). By inhibiting AChE, benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate may help to alleviate symptoms associated with conditions like Alzheimer's disease.

The synthesis of benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate has been optimized to ensure high yields and purity. A common synthetic route involves the reaction of 2-aminothiazole with benzyl chloroformate in the presence of a base, followed by the introduction of the hydroxyimino group through a series of well-defined chemical transformations. This synthetic pathway is not only efficient but also scalable, making it suitable for large-scale production in pharmaceutical settings.

In terms of pharmacokinetics, studies have shown that benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through the urine. These pharmacokinetic characteristics make it an attractive candidate for oral administration in clinical settings.

The safety profile of benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate has been extensively evaluated through preclinical studies. Toxicity assessments have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new pharmaceutical agent, ongoing clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, benzyl N-{5-[(hydroxyimino)methyl]-1,3-thiazol-2-yl}carbamate (CAS No. 2681255-52-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. As research continues to advance our understanding of this compound's mechanisms of action and clinical utility, it holds significant promise for addressing unmet medical needs in areas such as infectious diseases and neurodegenerative disorders.